Cas no 1312458-05-1 (3-{4H,5H,6H-cyclopentabthiophen-2-yl}-4-methyl-1H-pyrazol-5-amine)
3-{4H,5H,6H-cyclopentabthiophen-2-yl}-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-4-methyl-1H-pyrazol-5-amine
- EN300-1148619
- 1312458-05-1
- 3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-methyl-1H-pyrazol-5-amine
-
- Inchi: 1S/C11H13N3S/c1-6-10(13-14-11(6)12)9-5-7-3-2-4-8(7)15-9/h5H,2-4H2,1H3,(H3,12,13,14)
- InChI Key: NRRYZOXLZVLJIS-UHFFFAOYSA-N
- SMILES: S1C(C2=C(C)C(N)=NN2)=CC2=C1CCC2
Computed Properties
- Exact Mass: 219.08301860g/mol
- Monoisotopic Mass: 219.08301860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 82.9Ų
3-{4H,5H,6H-cyclopentabthiophen-2-yl}-4-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1148619-0.05g |
3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-methyl-1H-pyrazol-5-amine |
1312458-05-1 | 95% | 0.05g |
$707.0 | 2023-10-25 | |
| Enamine | EN300-1148619-0.1g |
3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-methyl-1H-pyrazol-5-amine |
1312458-05-1 | 95% | 0.1g |
$741.0 | 2023-10-25 | |
| Enamine | EN300-1148619-0.25g |
3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-methyl-1H-pyrazol-5-amine |
1312458-05-1 | 95% | 0.25g |
$774.0 | 2023-10-25 | |
| Enamine | EN300-1148619-0.5g |
3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-methyl-1H-pyrazol-5-amine |
1312458-05-1 | 95% | 0.5g |
$809.0 | 2023-10-25 | |
| Enamine | EN300-1148619-1.0g |
3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-methyl-1H-pyrazol-5-amine |
1312458-05-1 | 1g |
$884.0 | 2023-06-09 | ||
| Enamine | EN300-1148619-2.5g |
3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-methyl-1H-pyrazol-5-amine |
1312458-05-1 | 95% | 2.5g |
$1650.0 | 2023-10-25 | |
| Enamine | EN300-1148619-5.0g |
3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-methyl-1H-pyrazol-5-amine |
1312458-05-1 | 5g |
$2566.0 | 2023-06-09 | ||
| Enamine | EN300-1148619-10.0g |
3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-methyl-1H-pyrazol-5-amine |
1312458-05-1 | 10g |
$3807.0 | 2023-06-09 | ||
| Enamine | EN300-1148619-1g |
3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-methyl-1H-pyrazol-5-amine |
1312458-05-1 | 95% | 1g |
$842.0 | 2023-10-25 | |
| Enamine | EN300-1148619-5g |
3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-methyl-1H-pyrazol-5-amine |
1312458-05-1 | 95% | 5g |
$2443.0 | 2023-10-25 |
3-{4H,5H,6H-cyclopentabthiophen-2-yl}-4-methyl-1H-pyrazol-5-amine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-4-methyl-1H-pyrazol-5-amine
Introduction to 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-4-methyl-1H-pyrazol-5-amine (CAS No. 1312458-05-1)
The compound 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-4-methyl-1H-pyrazol-5-amine (CAS No. 1312458-05-1) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This molecule, characterized by its intricate fused ring system, has garnered attention due to its structural complexity and the unique electronic properties it exhibits. The cyclopentabthiophene moiety and the pyrazole core are both well-documented pharmacophores that have been extensively studied for their biological activities.
Recent research has highlighted the importance of 3D-printed molecular libraries and high-throughput screening (HTS) techniques in accelerating the discovery of new drug candidates. The structural motif of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-4-methyl-1H-pyrazol-5-amine aligns well with this trend, as it provides a versatile platform for further derivatization and optimization. Studies have demonstrated that compounds containing fused thiophene and pyrazole rings often exhibit enhanced binding affinity to biological targets, making them promising candidates for drug development.
The synthesis of this compound involves multi-step organic transformations that showcase the expertise in modern synthetic methodologies. The introduction of the 4-methyl substituent at the pyrazole ring not only influences the electronic properties but also modulates its interaction with potential receptors. This strategic placement of functional groups is critical in fine-tuning the pharmacological profile of the molecule.
One of the most compelling aspects of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-4-methyl-1H-pyrazol-5-amine is its potential in neurological disorders. The combined presence of a thiophene ring and a pyrazole moiety suggests that this compound may interact with receptors such as serotonin or dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. Preliminary computational studies have indicated that this molecule could exhibit properties similar to known antipsychotic agents, although further experimental validation is necessary.
In addition to its neurological applications, this compound has shown promise in anti-inflammatory and anticancer research. The unique electronic distribution within the fused ring system allows for selective interactions with various biological targets. For instance, the electron-rich nature of the cyclopentabthiophene core could facilitate binding to enzymes involved in inflammatory pathways, while the pyrazole ring can engage with DNA-binding proteins relevant to cancer cell proliferation.
The use of advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography has been instrumental in elucidating the structure-property relationships of this compound. These studies have provided valuable insights into its conformational flexibility and solubility characteristics, which are critical factors in drug formulation and delivery.
From a computational chemistry perspective, density functional theory (DFT) calculations have been employed to predict the electronic structure and reactivity of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-4-methyl-1H-pyrazol-5-amine. These calculations have revealed that subtle changes in substituent positions can significantly alter its interaction with biological targets. This underscores the importance of structure-based drug design strategies in optimizing lead compounds for clinical use.
The integration of artificial intelligence (AI) and machine learning (ML) algorithms has further enhanced the understanding of this compound's pharmacological potential. AI-driven virtual screening has identified several analogs with improved binding affinities and reduced toxicity profiles. This approach leverages vast chemical databases and predictive models to accelerate the discovery process.
In conclusion, 3-{4H,5H,6H-cyclopentabthiophen-2-yl}-4-methyl-1H-pyrazol-5-amine (CAS No. 1312458-05-1) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activity make it a valuable asset in medicinal chemistry research. As advancements in synthetic methodologies and computational techniques continue to evolve, compounds like this one are poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.
1312458-05-1 (3-{4H,5H,6H-cyclopentabthiophen-2-yl}-4-methyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)